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HEPPS, also known as EPPS, is a zwitterionic buffering agent from the Good's buffers family, with a

primary application range in alkaline physiological conditions [1] [2].

Parameter Specification Notes / Source

IUPAC Name 3-[4-(2-Hydroxyethyl)piperazin-1-yl]propane-1-
sulfonic acid [3]

CAS Number 16052-06-5 [4] [5]

Molecular
Formula

C₉H₂₀N₂O₄S [3] [4]

Molecular
Weight

252.33 g/mol [3] [4]

Useful pH
Range

7.3 - 8.7 [1] [4] Some sources list 7.6-8.6 [2].

pKa 8.00 [1] [3] [6] At 20-25°C.

Water Solubility ~233 mg/mL (~ 924.70 mM) [4] At 25°C; may require
ultrasonication.
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Key Research Applications and Protocols

HEPPS is critical in biochemical and biomedical research, with emerging therapeutic implications.

Application 1: Standard Biochemical Buffer

HEPPS is a staple in alkaline pH experiments. Its key features include minimal UV absorbance, low metal

ion binding capacity, and chemical inertness, making it suitable for enzyme assays, cell culture, and protein

work [1] [5].

Application 2: Alzheimer's Disease Research

HEPPS has demonstrated significant efficacy in disaggregating amyloid-beta (Aβ) plaques, a hallmark of

Alzheimer's pathology [3] [4].

In Vitro Protocol (Aβ Disaggregation) [4]:

Cell Line: HT-22 mouse hippocampal neuronal cells.
Intervention: Treatment with HEPPS at a concentration of 25 µM.

Incubation Time: 7 days.
Key Outcome: HEPPS bound to amyloid-β aggregates, converting them into monomers. This

reduced the formation of toxic oligomers and plaques, and rescued cell viability that had been
impaired by Aβ oligomers.

In Vivo Protocol (APP/PS1 Transgenic Mice) [4]:

Animal Model: APP/PS1 double transgenic mice, a model for Alzheimer's disease.
Dosage: 30 mg/kg/day of HEPPS.

Administration: Orally, via drinking water.
Treatment Duration: 3.5 months.

Key Outcomes: The treatment led to a significant reduction in Aβ oligomers and plaque
deposition in the brain. This was correlated with a rescue of hippocampus-dependent cognitive

deficits, including improvements in contextual fear memory and spatial reference memory.

Application 3: pH Standard for Physiological Saline Media
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Research indicates that HEPPS buffer solutions, particularly those with an ionic strength of I = 0.16

mol·kg⁻¹ (matching blood plasma), can serve as secondary standard reference solutions for pH

measurements in saline media at 298.15 K (25°C) and 310.15 K (37°C) [6].

Practical Considerations for Use

Freezing-Induced Acidity Changes: Like other Good's buffers, HEPPS may not maintain its
buffering capacity when frozen. A strategy to mitigate this is to mix it with sodium phosphate buffer,

which can help stabilize the pH during freezing and lyophilization processes [7].
General Buffer Selection: When using any buffer, it is critical to account for potential interactions

with biological systems. These can include metal ion chelation, interference with spectrophotometric
assays, and unforeseen effects on enzymatic or transport activity [1] [8]. Always run a pilot

experiment when adopting a new buffer [1].

Experimental Workflow and Buffer Selection

The following diagrams, created using Graphviz DOT language, illustrate a standard experimental workflow

for HEPPS and the logical process for selecting the appropriate Good's buffer.
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Prepare HEPPS Stock Solution

In Vitro Application

Select Application

In Vivo Application

Select Application

Analytical Application

Select Application

Treat cells with 25 µM HEPPS for 7 days Administer 30 mg/kg/day HEPPS in drinking water Prepare buffer with I = 0.16 mol·kg⁻¹

Data Analysis & Conclusion

Assess cell viability and Aβ aggregation Monitor cognitive function and plaque deposition after 3.5 months Calibrate pH meter and measure sample pH

Click to download full resolution via product page

Experimental workflow for HEPPS in Alzheimer's and analytical research.
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Define Experimental Needs

What is the target pH?

pH < 6.5

Acidic

pH 6.8 - 8.2

Neutral

pH > 8.0

Alkaline

What is the primary application?

Mammalian Cell Culture Enzyme AssayElectrophoresis

Recommended Buffer

MES (pKa ~6.15)

HEPPS (pKa ~8.00)HEPES (pKa ~7.55)Tricine (pKa ~8.15)

Click to download full resolution via product page

Decision tree for selecting a Good's buffer based on pH and application.
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Disclaimer

This guide consolidates information from scientific literature for research purposes only. It is not intended as

a substitute for specific protocol guidelines from original publications. All experimental work should be

planned and conducted in accordance with relevant safety and ethical standards.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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